Cas no 28664-37-1 (2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl-)

• Product Name: 2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl-
• CAS No: 28664-37-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 267588
• PubChem ID: 120003
• Update Time: 2025-04-19

2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl-
• 4-hydroxy-3-methyl-2-propyl-2H-furan-5-one
• 3-Hydroxy-4-methyl-5-propylfuran-2(5H)-one
• 2(5H)-Furanone, 3-hydroxy-4-methyl-5-propyl-
• EINECS 249-138-5
• NS00047767
• 28664-37-1
• DTXSID50885440
• SCHEMBL5359081

• Inchi： 1S/C8H12O3/c1-3-4-6-5(2)7(9)8(10)11-6/h6,9H,3-4H2,1-2H3
• InChI Key： RSJIVJVBFQHLPW-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C)C1CCC)O)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 324.1°Cat760mmHg
• Flash Point: 147°C
• Refractive Index: 1.497
• PSA: 46.53